Cas no 955964-17-7 (1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl-)

• Product Name: 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl-
• CAS No: 955964-17-7
• MF: C₁₇H₁₅ClN₂O
• MW: 298.766803026199
• CID: 5271476
• Update Time: 2026-03-09

1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl-

• Inchi： 1S/C17H15ClN2O/c1-12-16(15-5-3-4-6-17(15)21-2)11-20(19-12)14-9-7-13(18)8-10-14/h3-11H,1-2H3
• InChI Key： CRUJPXODAUMWIX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=C(C2=CC=CC=C2OC)C(C)=N1

Additional information on 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl-

Recent Advances in the Study of 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl- (CAS: 955964-17-7)

The compound 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl- (CAS: 955964-17-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic pyrazole derivative exhibits a unique structural framework that makes it a promising candidate for drug development, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its interactions with biological targets.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro and in vivo studies have demonstrated that 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl- exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against various cancer cell lines, with preliminary results indicating promising antiproliferative activity.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, although challenges remain in optimizing its metabolic stability and bioavailability. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy and reduce potential side effects. These advancements highlight the compound's versatility and its potential to address unmet medical needs in multiple therapeutic areas.

In conclusion, the ongoing research on 1H-Pyrazole, 1-(4-chlorophenyl)-4-(2-methoxyphenyl)-3-methyl- (CAS: 955964-17-7) underscores its significance as a multifaceted therapeutic agent. Future studies are expected to delve deeper into its molecular interactions, clinical potential, and synthetic optimization, paving the way for its eventual translation into clinical applications. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of medicinal chemistry and drug discovery.